1-(Pyrazin-2-yl)cyclopentane-1-carbonitrile
Description
1-(Pyrazin-2-yl)cyclopentane-1-carbonitrile is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.219. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Physicochemical Properties
Hydrophobicity Constants of Substituents in Pyrazine Rings : Pyrazine derivatives, including pyrazine-2-carbonitriles, are pivotal in synthesizing heterocyclic compounds with potential antifungal and antimycobacterial properties. A study by Kučerová-Chlupáčová et al. synthesized a library of pyrazine derivatives, determining their hydrophobicity both experimentally and computationally, which is crucial for estimating the physicochemical properties of new biologically active pyrazines (Kučerová-Chlupáčová et al., 2008).
Organic Synthesis
Metal-Free Iodine-Catalyzed Synthesis : Sun et al. developed a metal-free iodine-catalyzed synthesis process for fully substituted pyrazoles, including the formation of C-S and C-N bonds, showcasing the versatility of pyrazine derivatives in organic synthesis (Sun et al., 2015).
Cyclopentanone and Arylidenemalononitriles Reaction : Sofan et al. demonstrated the reaction between cyclopentanone and arylidenemalononitriles, leading to dihydro-4,6-indenedicarbonitriles, highlighting the role of cyclopentanone derivatives in synthesizing complex organic structures (Sofan et al., 1989).
Antiviral Activities
Synthesis and Antiviral Activities of Pyridopyrazolotriazines : Research by Attaby et al. involved the synthesis of pyrazolo[3,4-b]pyridine-5-carbonitrile derivatives, which were evaluated for their antiviral activities, showcasing the potential pharmaceutical applications of pyrazine derivatives (Attaby et al., 2007).
Crystal Structure Analysis
Crystal Structures of Pyrazolylcycloalkane Ligands : Churchill et al. reported on the synthesis and crystal structure analysis of di(pyrazol-1-yl)cycloalkane ligands, providing insight into the structural aspects of pyrazine derivatives and their potential applications in material science (Churchill et al., 1999).
Properties
IUPAC Name |
1-pyrazin-2-ylcyclopentane-1-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c11-8-10(3-1-2-4-10)9-7-12-5-6-13-9/h5-7H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGBASFOENNEZTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)C2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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